Cas no 540498-84-8 (2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide)

• Product Name: 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide
• CAS No: 540498-84-8
• MF: C₁₄H₁₈BrN₅OS
• MW: 384.294620037079
• CID: 3052951
• PubChem ID: 3708790
• Update Time: 2025-10-30

2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-Amino-5-(tert-butyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-bromophenyl)ace tamide
• 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide
• STL266594
• AKOS016354976
• SR-01000011186
• IDI1_010736
• 2-[(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide
• HMS1427C09
• 2-((4-amino-5-(tert-butyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-bromophenyl)acetamide
• IFLab1_005333
• F1285-1603
• 2-[(4-amino-5-tert-butyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide
• 646-407-2
• 540498-84-8
• 2-((4-AMINO-5-TERT-BUTYL-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-(4-BROMOPHENYL)ACETAMIDE
• SR-01000011186-1

• Inchi： 1S/C14H18BrN5OS/c1-14(2,3)12-18-19-13(20(12)16)22-8-11(21)17-10-6-4-9(15)5-7-10/h4-7H,8,16H2,1-3H3,(H,17,21)
• InChI Key： BDOABZHJXPPRHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C(C(C)(C)C)N1N)=O

Computed Properties

• Exact Mass: 383.04154Da
• Monoisotopic Mass: 383.04154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide

Introduction to 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide (CAS No. 540498-84-8)

2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 540498-84-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this compound incorporates several key functional groups, including an amino group, a sulfanyl group, and a bromophenyl moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The 1,2,4-triazole core in the molecular structure of this compound is particularly noteworthy. Triazoles are heterocyclic compounds that have been widely studied due to their versatility and biological relevance. They are known to exhibit a broad spectrum of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the tert-butyl group at the 5-position of the triazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This modification is often employed in drug design to optimize pharmacokinetic profiles.

The sulfanyl group attached to the triazole ring further contributes to the compound's reactivity and potential biological interactions. Sulfanyl-containing compounds are frequently explored in medicinal chemistry due to their ability to participate in hydrogen bonding and form stable complexes with biological targets. The sulfanyl group can also serve as a pivot point for further chemical modifications, allowing for the synthesis of derivatives with tailored properties.

The N-(4-bromophenyl)acetamide moiety represents another critical component of this compound. The bromophenyl group introduces a halogen atom into the molecule, which can enhance binding affinity to certain biological targets through halogen bonding. Additionally, bromine atoms are often used in drug development due to their ability to improve metabolic stability and binding interactions. The acetamide portion provides a polar functional group that can interact with biological systems through hydrogen bonding, further influencing the compound's pharmacological behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies suggest that the combination of these functional groups may facilitate binding to enzymes or receptors involved in critical cellular pathways. For instance, preliminary computational studies indicate that the amino group and sulfanyl group could interact with acidic residues in protein targets, while the bromophenyl moiety may engage in hydrophobic interactions or halogen bonding.

The pharmaceutical industry has shown considerable interest in developing novel compounds with triazole cores due to their proven efficacy in various therapeutic areas. The structural features of 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide make it a promising candidate for further investigation in drug discovery programs. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules or as a lead compound for developing treatments against diseases such as cancer and inflammation-related disorders.

In vitro studies have begun to uncover the biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or pathways relevant to disease progression. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. The synthesis and characterization of analogs with modified functional groups will be crucial in optimizing its pharmacological properties.

The development of new synthetic methodologies has also been instrumental in advancing research on this compound. Modern synthetic techniques allow for efficient construction of complex molecular frameworks while maintaining high purity standards. These advancements have enabled researchers to explore diverse structural variations rapidly, accelerating the discovery process.

The role of 1,2,4-triazole derivatives in medicinal chemistry continues to expand with each new study published. Their unique structural features make them versatile scaffolds for drug design, offering opportunities for innovation across multiple therapeutic areas. As research progresses, compounds like 2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide are expected to contribute significantly to the development of next-generation therapeutics.

Future directions in this field may include exploring the use of this compound as a starting material for library synthesis or as part of combinatorial chemistry approaches. Such strategies can generate large collections of structurally diverse compounds for high-throughput screening against various biological targets. Additionally, investigating its interactions with nucleic acids or other non-protein targets could open up new avenues for therapeutic intervention.

The integration of experimental data with computational modeling will be essential in understanding the full potential of this compound. By combining traditional wet-lab techniques with cutting-edge computational tools, researchers can gain a more holistic view of its behavior both in vitro and in silico. This interdisciplinary approach is likely to yield valuable insights into its pharmacological properties and applications.

In conclusion,2-(4-amino-5-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-bromophenyl)acetamide (CAS No. 540498-84-8) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural composition suggests multiple avenues for exploration in drug discovery and development. As research continues to uncover new applications for triazole derivatives,this compound holds promise as a valuable tool for addressing unmet medical needs.